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Technical Support Center: Allcorr Equipment
Welcome to the Allcorr Equipment Technical Support Center. This guide is designed for

researchers, scientists, and drug development professionals to extend the service life of your

corrosion analysis equipment and troubleshoot common issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most critical routine checks to extend the life of my Allcorr equipment?

A1: Regular inspections are crucial for prolonging the operational life of your equipment.[1] Key

checks include visually inspecting for signs of wear, corrosion, or damage, especially at

connection points.[1][2] Ensure all cables and connectors are secure and free of debris or

discoloration.[1] It's also vital to maintain a clean, dry, and temperature-controlled workspace to

prevent environmental damage.[1]

Q2: How often should I perform preventive maintenance on my Allcorr equipment?

A2: A proactive approach to maintenance is essential for longevity and optimal performance.[3]

Implementing a preventive maintenance schedule can help you stay ahead of potential issues

and minimize unexpected downtime.[4] The frequency of maintenance can be based on the

manufacturer's recommendations or industry standards.[5] A general guideline for different

maintenance tasks is provided in the table below.
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Q3: My readings are noisy or unstable. What are the common causes and how can I fix this?

A3: Noisy or unstable readings are a common issue in electrochemical experiments and can

stem from various sources. Unshielded cables can pick up electromagnetic interference, and

inadequate solution conductivity can also lead to instability.[6] Using an overly sensitive current

range can also introduce noise.[6] To mitigate this, ensure all equipment is properly grounded,

preferably in a star-shaped configuration to a single point on a Faraday cage.[7] Using the

original shielded cables is recommended as they are designed to protect the signal from

external noise.[7] Additionally, placing your electrochemical cell inside a Faraday cage is one of

the most effective ways to reduce noise.[7]

Q4: I'm seeing unexpected shifts or sharp breaks in my data. What could be the problem?

A4: Sharp DC shifts or breaks in your data can be an indication of potentiostat oscillation.[8]

This can happen when the potentiostat is connected to a capacitive cell, as the additional

phase shift can turn the power amplifier into a power oscillator.[8] You should also check your

reference electrode; a clogged junction can increase impedance and lead to oscillations.[6][8]

Q5: What is the proper way to store my Allcorr equipment when not in use?

A5: Proper storage is as important as proper use for extending the lifespan of your equipment.

[1] Always store your equipment in a clean, dry, and temperature-controlled environment to

prevent corrosion and component failure due to humidity and temperature fluctuations.[1] For

specific components like reference electrodes, they should be stored in a suitable electrolyte

solution, which is typically the same as the filling solution, to keep the porous tip wet and

ensure proper ion conductivity.[9]

Troubleshooting Guides
Issue 1: Potentiostat/Galvanostat Instability or
Oscillation
Symptoms:

Excessive noise in measurements.

Sharp, sudden shifts in voltage or current readings.[8]
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A "random zigzag line" instead of the expected electrochemical response.[7]

Possible Causes and Solutions:

Possible Cause Troubleshooting Steps

High Reference Electrode Impedance

Ensure the reference electrode frit is not

clogged. Avoid using double-junction or

asbestos fiber reference electrodes if possible.

[8] Test the reference electrode's potential

against a second, known-good reference

electrode; the potential difference should be

minimal (ideally less than 20 mV for the same

type).[7]

Inadequate Grounding

Ensure all instruments are connected to a

common ground. Use a star-shaped grounding

configuration to a single point on a Faraday

cage to avoid ground loops.[7]

External Noise

Place the electrochemical cell inside a Faraday

cage and connect the cage to the potentiostat's

ground lead.[7] Ensure the mains frequency

filter is correctly set in your software.[7]

Improper Cable Management

Use the original shielded cables provided with

the instrument. Keep cables as short as

necessary, as long cables can act as antennas

for noise.[7]

Incorrect Instrument Settings

Try slowing down the potentiostat's control

amplifier speed settings in the software.[8] Use

a less sensitive current range if the most

sensitive range is causing instability.[6][8]

Poor Electrode Connections

Check that all electrode connections are secure

and that clips have not slipped off.[7] Ensure

electrodes are properly immersed in the

electrolyte and that there are no air bubbles on

the electrode surfaces.[7]
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Issue 2: Inaccurate or Non-Reproducible Results
Symptoms:

Results vary significantly between identical experiments.

Measured values are consistently different from expected values.

Possible Causes and Solutions:

Possible Cause Troubleshooting Steps

Contaminated or Dirty Electrodes

Polish the working electrode to remove any

insulating layers that may have formed.[7] Clean

the reference electrode according to the

manufacturer's instructions.

Incorrect Calibration

Regularly calibrate your equipment according to

the manufacturer's guidelines or established

industry standards to ensure accuracy and

repeatability.[5]

Reference Electrode Issues

Check the filling solution of the reference

electrode to ensure it is at the correct level and

free of air bubbles.[9] Store the reference

electrode properly in its filling solution when not

in use to prevent the tip from drying out.[9]

Environmental Fluctuations

Maintain a stable temperature and humidity in

the laboratory. The recommended relative

humidity for most test equipment is between

20% and 60%.[1]

Preventive Maintenance Schedule
Proactive maintenance is key to extending the life of your Allcorr equipment and ensuring

reliable results.
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Frequency Maintenance Task Details

Daily/Before Each Use Visual Inspection

Check for any visible signs of

wear, damage, or corrosion on

the equipment, cables, and

connectors.[1][2] Ensure all

connections are secure.

Cleanliness Check

Ensure the equipment and

surrounding workspace are

clean and free of debris.[1]

Weekly Electrode Check

Inspect and clean electrodes.

Check the filling solution of the

reference electrode.

Cable and Connector Cleaning

Gently clean connectors and

ports to remove any dust or

grime that could interfere with

signal quality.[1]

Monthly Functionality Verification

Run a diagnostic test or use a

dummy cell to verify that the

instrument is functioning

correctly.[10]

Quarterly Reservoir Tank Cleaning

For equipment with reservoirs,

such as salt spray chambers,

clean the reservoir tank.[11]

Annually Professional Calibration

Schedule a professional

calibration of your equipment

to ensure it meets accuracy

standards.[5]

Thorough Internal Cleaning

Perform a more in-depth

cleaning of internal

components as recommended

by the manufacturer.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.apexwaves.com/blog/best-practices-for-extending-the-life-of-your-obsolete-test-equipment/
https://www.scribd.com/document/842533739/Laboratory-Equipment-Preventive-Maintenance
https://www.apexwaves.com/blog/best-practices-for-extending-the-life-of-your-obsolete-test-equipment/
https://www.apexwaves.com/blog/best-practices-for-extending-the-life-of-your-obsolete-test-equipment/
https://www.reddit.com/r/electrochemistry/comments/1gc3kn2/potentiostat_troubles/
https://www.testronixinstruments.com/blog/how-to-increase-the-shelf-life-of-the-salt-spray-chamber/
https://www.labmanager.com/preventive-maintenance-of-lab-equipment-29695
https://www.scribd.com/document/842533739/Laboratory-Equipment-Preventive-Maintenance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Reference Electrode Potential Verification
Objective: To verify the potential of a reference electrode to ensure its accuracy.

Materials:

The reference electrode to be tested.

A second, known-good reference electrode of the same type.

A high-impedance voltmeter or multimeter.

A beaker containing the appropriate electrolyte for the reference electrodes.

Methodology:

Fill the beaker with the electrolyte solution.

Immerse the tips of both the test reference electrode and the known-good reference

electrode into the electrolyte.

Connect the probes of the voltmeter/multimeter to the connectors of the two reference

electrodes.

Measure the potential difference between the two electrodes.

Allow the reading to stabilize for a few seconds.

Interpretation: For two reference electrodes of the same type (e.g., Ag/AgCl), the potential

difference should be close to zero. A difference exceeding 20 mV suggests that the test

reference electrode may need to be replaced or reconditioned.[7]

Visualizations
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Caption: A logical workflow for troubleshooting common experimental issues.
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Daily:
Visual Inspection

Weekly:
Electrode & Cable Check

Monthly:
Functionality Verification

Annually:
Professional Calibration

Cycle Repeats

Click to download full resolution via product page

Caption: A cyclical diagram of key preventive maintenance tasks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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